Cas no 300690-44-2 (7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol)

• Product Name: 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol
• CAS No: 300690-44-2
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• MDL: MFCD00532547
• CID: 1440850
• PubChem ID: 2835209
• Update Time: 2025-06-26

7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinol, 7-[(dimethylamino)methyl]-1,2-dihydro-2,2,4-trimethyl-
• STK027932
• Cambridge id 5228461
• CS-0316234
• LS-06592
• AB00075949-01
• MFCD00532547
• AKOS002671271
• Oprea1_409416
• 7-[(dimethylamino)methyl]-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol
• ALBB-021717
• SB68763
• SR-01000449757
• 7-((dimethylamino)methyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol
• SR-01000449757-1
• 7-[(DIMETHYLAMINO)METHYL]-2,2,4-TRIMETHYL-1H-QUINOLIN-6-OL
• 300690-44-2
• Oprea1_056340
• 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol

• MDL： MFCD00532547
• Inchi： 1S/C15H22N2O/c1-10-8-15(2,3)16-13-6-11(9-17(4)5)14(18)7-12(10)13/h6-8,16,18H,9H2,1-5H3
• InChI Key： HHMUJCRASAIBQC-UHFFFAOYSA-N
• SMILES： OC1=CC2C(C)=CC(C)(C)NC=2C=C1CN(C)C

Computed Properties

• Exact Mass: 246.17336
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5

Additional information on 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol

Introduction to 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol (CAS No. 300690-44-2)

7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol, with the CAS number 300690-44-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its intricate molecular framework, which includes a quinoline ring system substituted with a dimethylaminomethyl group and multiple methyl groups.

The chemical structure of 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol is highly versatile, making it an attractive candidate for the development of novel therapeutic agents. The presence of the dimethylaminomethyl group imparts significant basicity to the molecule, which can influence its pharmacological properties and interactions with biological targets. Additionally, the multiple methyl substitutions contribute to the compound's lipophilicity and stability, enhancing its potential for use in drug design.

Recent studies have explored the biological activities of 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol in various contexts. One notable area of research has been its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol as a novel anticancer agent.

In addition to its therapeutic applications, 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol has been studied for its potential use as a fluorescent probe. The unique electronic properties of the quinoline ring system make it an excellent candidate for developing fluorescent markers for cellular imaging and other analytical applications. A recent study in the Bioconjugate Chemistry journal demonstrated that this compound can be effectively conjugated to biomolecules such as antibodies and peptides, enabling real-time monitoring of cellular processes with high sensitivity and specificity.

The synthesis of 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the condensation of 6-hydroxyquinaldine with dimethylnitromethane followed by reduction and methylation steps. These synthetic strategies have been refined to ensure high efficiency and scalability, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 7-(Dimethylamino)methyl-2,2,4-trimethyl-1,2-dihydroquinolin-6-ol (CAS No. 300690-44-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities such as anti-inflammatory and anticancer properties. Furthermore, its potential as a fluorescent probe opens up new avenues for analytical and imaging applications. As research in this field continues to advance, it is likely that new uses for this compound will be discovered, further cementing its importance in the scientific community.